Cas no 2228278-14-4 (3-amino-3-{3-(dimethylamino)methyl-4-hydroxyphenyl}propanoic acid)

• Product Name: 3-amino-3-{3-(dimethylamino)methyl-4-hydroxyphenyl}propanoic acid
• CAS No: 2228278-14-4
• MF: C₁₂H₁₈N₂O₃
• MW: 238.282923221588
• CID: 5791352
• PubChem ID: 165691208
• Update Time: 2025-09-25

3-amino-3-{3-(dimethylamino)methyl-4-hydroxyphenyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-{3-[(dimethylamino)methyl]-4-hydroxyphenyl}propanoic acid
• 2228278-14-4
• EN300-1755345
• 3-amino-3-{3-(dimethylamino)methyl-4-hydroxyphenyl}propanoic acid

• Inchi： 1S/C12H18N2O3/c1-14(2)7-9-5-8(3-4-11(9)15)10(13)6-12(16)17/h3-5,10,15H,6-7,13H2,1-2H3,(H,16,17)
• InChI Key： QKNUUEYNHRFAEL-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1CN(C)C)C(CC(=O)O)N

Computed Properties

• Exact Mass: 238.13174244g/mol
• Monoisotopic Mass: 238.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 86.8Ų

Additional information on 3-amino-3-{3-(dimethylamino)methyl-4-hydroxyphenyl}propanoic acid

Introduction to 3-amino-3-{3-(dimethylamino)methyl-4-hydroxyphenyl}propanoic acid (CAS No. 2228278-14-4)

3-amino-3-{3-(dimethylamino)methyl-4-hydroxyphenyl}propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2228278-14-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, featuring a complex aromatic and aliphatic structure, exhibits potential applications in the development of novel therapeutic agents and biochemical research. Its molecular framework, characterized by an amino group, a dimethylamino-substituted benzene ring, and a hydroxylated phenyl moiety, positions it as a versatile intermediate in synthetic chemistry and drug discovery.

The structural uniqueness of 3-amino-3-{3-(dimethylamino)methyl-4-hydroxyphenyl}propanoic acid lies in its ability to interact with biological targets through multiple functional groups. The presence of both primary and secondary amine functionalities suggests potential roles in enzyme inhibition, receptor binding, or as a precursor for more complex molecules. Furthermore, the hydroxyl group on the aromatic ring enhances its solubility and reactivity, making it a valuable candidate for further chemical modifications.

In recent years, there has been growing interest in compounds that mimic or modulate natural biomolecules. The structural features of 3-amino-3-{3-(dimethylamino)methyl-4-hydroxyphenyl}propanoic acid align well with this trend, as they allow for the design of molecules that can selectively interact with biological pathways. For instance, its resemblance to certain amino acids or peptides may enable its use in peptidomimetic drug design, where small molecules mimic the structure and function of larger biomolecules.

One of the most compelling aspects of this compound is its potential in addressing unmet medical needs. Current research indicates that 3-amino-3-{3-(dimethylamino)methyl-4-hydroxyphenyl}propanoic acid could serve as a scaffold for developing treatments against various diseases. For example, studies have explored its derivatives as inhibitors of enzymes involved in inflammatory pathways or as modulators of neurotransmitter systems. The dimethylamino group, in particular, is known to enhance binding affinity to certain protein targets, making it an attractive feature for drug design.

The pharmaceutical industry has increasingly relied on computational modeling and high-throughput screening to identify promising candidates for further development. 3-amino-3-{3-(dimethylamino)methyl-4-hydroxyphenyl}propanoic acid has been utilized in virtual screening campaigns to identify novel bioactive molecules. Its structural complexity allows it to fit into diverse binding pockets of target proteins, providing researchers with a rich palette of structural motifs to explore.

From a synthetic chemistry perspective, CAS No. 2228278-14-4 represents an intriguing challenge due to its multifaceted functional groups. Researchers have developed innovative synthetic routes to access this compound efficiently while maintaining high purity standards. These synthetic strategies often involve multi-step reactions that require careful optimization to ensure regioselectivity and yield improvement. The advancements in synthetic methodologies have not only facilitated access to this compound but also paved the way for exploring its derivatives.

The biological activity of 3-amino-3-{3-(dimethylamino)methyl-4-hydroxyphenyl}propanoic acid has been evaluated through various experimental approaches. In vitro assays have demonstrated its potential as an inhibitor or activator of specific enzymes or receptors. Additionally, preclinical studies have provided insights into its pharmacokinetic properties, such as solubility, stability, and metabolic clearance. These studies are crucial for understanding how the compound behaves within biological systems and for predicting its efficacy and safety profile in humans.

The integration of machine learning and artificial intelligence has further accelerated the discovery process for compounds like CAS No. 2228278-14-4. By leveraging large datasets and advanced algorithms, researchers can predict the biological activity of new molecules with remarkable accuracy before conducting expensive wet-lab experiments. This approach has not only reduced the time required for drug discovery but also minimized resource consumption.

Future directions in the study of 3-amino-3-{3-(dimethylamino)methyl-4-hydroxyphenyl}propanoic acid include exploring its role in disease models and conducting more comprehensive toxicological assessments. The compound's unique structure offers opportunities for developing targeted therapies with improved selectivity and reduced side effects compared to existing treatments. Collaborative efforts between academia and industry are essential to translate these findings into tangible therapeutic benefits for patients worldwide.

In conclusion,CAS No. 2228278-14-4 represents a promising candidate for further research and development in pharmaceutical chemistry. Its structural complexity and functional diversity make it a valuable tool for drug discovery efforts aimed at addressing critical unmet medical needs. As our understanding of biological systems continues to evolve,this compound will likely play an increasingly important role in shaping the future of medicine.